Cas no 1158097-77-8 (3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid)

• Product Name: 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid
• CAS No: 1158097-77-8
• MF: C₁₅H₁₆N₂O₄
• MW: 288.298543930054
• CID: 5186588
• PubChem ID: 29058897
• Update Time: 2025-09-19

3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 3-[5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-yl]prop-2-enoic acid
• Z366625288
• (E)-3-[5-(2-methoxyphenoxy)-1,3-dimethylpyrazol-4-yl]prop-2-enoic acid
• 3-[5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-yl]prop-2-enoicacid
• 2-Propenoic acid, 3-[5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-yl]-
• 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid

• Inchi： 1S/C15H16N2O4/c1-10-11(8-9-14(18)19)15(17(2)16-10)21-13-7-5-4-6-12(13)20-3/h4-9H,1-3H3,(H,18,19)/b9-8+
• InChI Key： KMDCDRBSADCOGA-CMDGGOBGSA-N
• SMILES： O(C1C=CC=CC=1OC)C1=C(/C=C/C(=O)O)C(C)=NN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 388
• XLogP3: 2.4
• Topological Polar Surface Area: 73.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Diarylethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Diarylethers

Additional information on 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid

Comprehensive Overview of 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 1158097-77-8)

The compound 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid (CAS No. 1158097-77-8) is a structurally unique molecule that has garnered significant interest in the fields of medicinal chemistry and drug development. Its complex name reflects its intricate chemical architecture, which combines a pyrazole core with a methoxyphenoxy side chain and a prop-2-enoic acid moiety. This combination of functional groups makes it a promising candidate for various biomedical applications, particularly in the modulation of enzymatic activity and receptor binding.

In recent years, the scientific community has shown growing interest in pyrazole derivatives due to their diverse pharmacological properties. The 1,3-dimethyl-1H-pyrazol scaffold, in particular, is known for its stability and ability to interact with biological targets. When combined with the 2-methoxyphenoxy group, the resulting compound exhibits enhanced solubility and bioavailability, which are critical factors in drug design. The prop-2-enoic acid tail further contributes to its reactivity, enabling potential applications in enzyme inhibition and anti-inflammatory therapies.

One of the most frequently searched questions regarding this compound is its potential role in targeted therapy. Researchers are exploring its efficacy in modulating specific pathways, such as those involved in metabolic disorders and cellular signaling. The presence of the methoxy group in the structure is particularly noteworthy, as it is often associated with improved pharmacokinetic properties. This has led to increased interest in its use as a lead compound for the development of novel therapeutics.

Another area of interest is the compound's synthetic accessibility. Chemists are keen to optimize the synthesis of 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid to ensure high yields and purity. Recent advancements in green chemistry have also prompted investigations into eco-friendly synthesis routes, aligning with the global push for sustainable practices in pharmaceutical manufacturing.

The compound's structural analogs have been studied for their potential in neuroprotection and oxidative stress mitigation. Given the rising prevalence of neurodegenerative diseases, this aspect has become a hot topic in both academic and industrial research. The pyrazole core, in particular, has been linked to antioxidant properties, making it a valuable scaffold for further exploration.

From a commercial perspective, CAS No. 1158097-77-8 is gaining traction as a research chemical for academic and industrial laboratories. Its unique structure and potential applications make it a sought-after compound for high-throughput screening and drug discovery programs. Suppliers and manufacturers are increasingly listing it in their catalogs, catering to the growing demand for specialized organic intermediates.

In conclusion, 3-5-(2-methoxyphenoxy)-1,3-dimethyl-1H-pyrazol-4-ylprop-2-enoic acid represents a fascinating area of research with broad implications for medicine and chemistry. Its multifaceted properties and adaptability to various synthetic modifications position it as a compound of significant interest for future studies. As the scientific community continues to unravel its potential, this molecule is poised to play a pivotal role in advancing precision medicine and therapeutic innovation.